![molecular formula C22H23NO4 B6280977 3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid CAS No. 2137485-26-6](/img/no-structure.png)
3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
Overview
Description
3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid (CPFMAB) is an organic compound with a wide range of potential applications in scientific research. It is a cyclic compound consisting of a cyclopropyl group, a fluorene group, and a butanoic acid group. CPFMAB is a derivative of the fluorenylmethoxycarbonylamino acid family, which has been studied for its potential applications in drug delivery and the treatment of various diseases. CPFMAB has been found to have a variety of biochemical and physiological effects, and has been used in laboratory experiments to study its mechanism of action and to assess its advantages and limitations. In
Scientific Research Applications
3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid has been studied for its potential applications in drug delivery and the treatment of various diseases. It has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties, and has been used to study the mechanism of action of drugs and the effects of drugs on cells. It has also been used to study the effects of drugs on the nervous system and to assess the toxicity of drugs. Additionally, this compound has been used to study the effects of drugs on the cardiovascular system and to assess the efficacy of drugs in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is not yet fully understood. However, it is believed that this compound binds to the active sites of enzymes, receptors, and other proteins, and modulates their activity. This modulation of activity is believed to be responsible for the various biochemical and physiological effects of this compound.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties, and has been found to have an effect on the nervous system, the cardiovascular system, and the immune system. Additionally, this compound has been found to have an effect on the metabolism of lipids and carbohydrates, and has been found to have an effect on the production of hormones.
Advantages and Limitations for Lab Experiments
The use of 3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid in laboratory experiments has several advantages and limitations. One advantage is that this compound is relatively easy to synthesize and can be stored for long periods of time without degrading. Additionally, this compound is relatively non-toxic and can be used in experiments with cell cultures and animals. However, this compound is not very soluble in water, which can limit its use in some experiments. Additionally, this compound is not very stable in the presence of light, which can limit its use in some experiments.
Future Directions
The potential future directions of 3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid research are numerous. One potential direction is to further study the mechanism of action of this compound and its effect on various biochemical and physiological processes. Additionally, further research could be conducted to assess the efficacy of this compound in the treatment of various diseases. Additionally, further research could be conducted to explore the potential applications of this compound in drug delivery and to assess the toxicity of this compound in various organisms. Finally, further research could be conducted to optimize the synthesis of this compound and to explore the potential for using this compound in other scientific applications.
Synthesis Methods
3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid can be synthesized from fluorene-9-carboxylic acid and 3-cyclopropyl-2-amino-butanoic acid in two steps. In the first step, fluorene-9-carboxylic acid is reacted with 3-cyclopropyl-2-amino-butanoic acid in the presence of dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). This reaction produces a cyclopropyl-fluorenylmethoxycarbonylamino acid intermediate. In the second step, the intermediate is treated with trifluoroacetic acid (TFA) to produce the desired this compound product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid involves the protection of the amine group, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is then removed, and the carboxylic acid is activated for coupling with the cyclopropylamine. The final step involves deprotection of the amine and carboxylic acid groups.", "Starting Materials": [ "Cyclopropylamine", "3-bromobutanoic acid", "9H-fluorene-9-methanol", "Diisopropylcarbodiimide (DIC)", "N-hydroxysuccinimide (NHS)", "Triethylamine (TEA)", "Dichloromethane (DCM)", "Dimethylformamide (DMF)", "Acetic anhydride", "Pyridine", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethyl acetate", "Sodium bicarbonate (NaHCO3)" ], "Reaction": [ "Protection of cyclopropylamine with acetic anhydride and pyridine", "Introduction of Fmoc group onto amine using Fmoc-Cl and TEA in DCM", "Removal of Fmoc group using 20% piperidine in DMF", "Activation of carboxylic acid with DIC and NHS in DCM", "Coupling of activated carboxylic acid with Fmoc-protected amine in DCM", "Deprotection of amine and carboxylic acid using HCl in dioxane", "Neutralization of reaction mixture with NaHCO3", "Extraction of product with ethyl acetate", "Purification of product by column chromatography" ] } | |
CAS RN |
2137485-26-6 |
Molecular Formula |
C22H23NO4 |
Molecular Weight |
365.4 |
Purity |
93 |
Origin of Product |
United States |
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